Cas no 742120-03-2 (2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid)

• Product Name: 2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid
• CAS No: 742120-03-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD05262047
• CID: 1070826
• PubChem ID: 2077900
• Update Time: 2025-04-20

2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid
• 2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid

• MDL： MFCD05262047
• Inchi： 1S/C13H13NO4/c1-8-11(9(2)18-14-8)7-17-12-6-4-3-5-10(12)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： YINROPPUXHDJPB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CC1C(C)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids